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Nopco NXZ in vinyl acetate acrylic emulsions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nopco NXZ

CAS No.: 12794-56-8

Cat. No.: S1824518

Nopco NXZ Defoamer: Technical Data Sheet

The table below summarizes the key properties of Nopco NXZ as provided by the manufacturer [1].

Property Specification / Value

Composition Mixture of mineral oil, metallic soap, and nonionic surfactant [1]
Appearance Light yellowish brown liquid [1]

lonisity Nonionic [1]

Viscosity 170 mPa:-s (at 25°C); 2200 mPa:-s (at 5°C) [1]

Specific Gravity 0.89 (at 20°C) [1]

pH 5.1 (2 mass% aqueous dispersion) [1]

Flash Point 174°C [1]

Dispersibility Dispersible in water [1]

Hard Water Resistance Good [1]

Recommended Application Guidelines [1]
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e Typical Usage Level: 0.1 to 0.3 mass% on the solid weight of emulsions and latexes.
e Handling Instructions: Mix well before use if separation occurs after long storage. Can be used
directly or diluted with water; if diluting, use under mixing conditions.

Proposed Experimental Protocol for Defoamer
Evaluation

Since specific protocols for your application were not located, the following is a generalized experimental
workflow based on standard industry defoamer testing and information from the search results. You can

adapt this framework to develop your own in-house protocols.
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1. Emulsion Preparation
(Prepare vinyl acetate-acrylic emulsion)

\
2. Defoamer Incorporation
(Add Nopco NXZ at 0.1-0.3% solid weight)
\
3. Foam Generation
(e.g., High-speed mixing, bubbling)

Enitial Foam Heighﬂ [Foam Break Time] [ Foam Density ] -
E:ilm Clarity/Defects] [Adhesion Properties] Gong-term Stabilita

Click to download full resolution via product page

Objective

To evaluate the efficacy and compatibility of Nopco NXZ as an anti-foaming agent in a specific vinyl

acetate-acrylic emulsion formulation intended for pharmaceutical coating or binding applications.

Materials
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¢ Vinyl acetate-acrylic emulsion (specify solid content %)

e Nopco NXZ defoamer

e Deionized water

e Laboratory mixer (e.g., overhead stirrer)

e Graduated cylinder (e.g., 500 mL)

e Timer

e pH meter

e Equipment for application-specific tests (e.g., draw-down bar for film application, adhesion tester)

Methodology

This methodology is adapted from general defoamer testing principles and the evaluation example

mentioned for Nopco NXZ [1].

e Sample Preparation: Prepare a representative batch of the vinyl acetate-acrylic emulsion. For each
test, use a fixed mass (e.g., 100g) of the emulsion [1].

¢ Defoamer Incorporation: Add Nopco NXZ at the recommended usage level of 0.1-0.3% on solid
weight of the emulsion [1]. Ensure homogeneous dispersion using low-shear mixing to avoid
introducing air prematurely.

¢ Foam Generation & Testing:

o High-Speed Mixing Method: Agitate the emulsion-defoamer mixture at a high, fixed speed
(e.g., 2000 rpm) for a set time (e.g., 2 minutes). Immediately after stopping, record the initial
foam height in the cylinder. Then, record the foam break time (the time taken for the foam to
collapse to a specific lower height or to the liquid surface).

o Bubbling Method (Diffuser Stone Test): As referenced in the search results, blow a gas (such
as nitrogen) through a diffuser stone (e.g., a G4 glass filter) into the emulsion at a controlled
flow rate (e.g., 0.5 L/min). Add the defoamer when the foam reaches a certain height and
continue recording the foam height over time [1].

e Compatibility Assessment: After defoaming, cast films of the emulsion and evaluate for any
potential negative side effects, which is critical for pharmaceutical applications. Check for:

o Film Clarity and Defects: Look for microfoam, fish-eyes, or craters.

o Adhesion: Test adhesion to relevant substrates.

o Long-term Stability: Store the defoamer-treated emulsion and observe for any separation,
sedimentation, or change in viscosity over time.

Important Considerations for Researchers
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e Application Specificity: The search results confirm Nopco NXZ is recommended for acrylic and
vinyl acetate emulsions [1], but its performance can vary significantly with specific emulsion
ingredients (monomers, surfactants, stabilizers) and process conditions. The proposed protocol is a
starting point that requires validation with your specific formulation.

¢ Critical Data Gaps: The available information lacks key data required for pharmaceutical
development, including regulatory compliance status (e.g., USP/NF, Ph. Eur.), toxicological
profile, and compatibility data with common active pharmaceutical ingredients (APIs) and
excipients.

e Supplier Consultation: For drug development purposes, it is essential to contact the manufacturer
(SAN NOPCO) directly to request full regulatory documentation, safety data sheets (SDS), and any
available pharmaceutical-use case studies for Nopco NXZ.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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